2-Chloro-3-(3,4-dimethylphenyl)-1-propene
Overview
Description
2-Chloro-3-(3,4-dimethylphenyl)-1-propene is a useful research compound. Its molecular formula is C11H13Cl and its molecular weight is 180.67 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
- A study focused on the synthesis of unsaturated organoselenium compounds, demonstrating the reactivity of diselenides with dichloro-1-propene derivatives. This research reveals the potential for producing various organoselenium compounds, offering insights into the effects of selenium atoms on reaction directions and product structures (Levanova et al., 2013).
Material Science and Catalysis
- Research in the domain of material science and catalysis highlighted the use of palladium complexes with partly fluorinated bisphosphine ligands for propene/CO copolymerization. This study underscored the influence of ligand steric effects on catalyst activity and polyketone molecular weight, presenting a path toward flexible propene/CO copolymer materials of ultrahigh molecular weight (Meier et al., 2003).
Environmental Chemistry
- A significant contribution to environmental chemistry came from the examination of 4-chloro-3,5-dimethylphenol degradation by UV and UV/persulfate processes. This study not only provided kinetic models and mechanisms for the degradation process but also utilized DFT studies for understanding molecular reactivity, highlighting its importance in addressing water pollution concerns (Li et al., 2020).
Heterogeneous Catalysis
- Investigations into heterogeneous complexes of nickel MCM-41 with β-diimine ligands for olefin oligomerization showed the versatility of these systems in ethylene and propylene oligomerization. The study presents a comprehensive analysis of the complexes' synthesis, characterizing their efficacy in homogeneous and heterogeneous contexts, which could influence future catalyst design (Rossetto et al., 2015).
Crystallography and Molecular Structure
- Crystallographic studies of various compounds, including those structurally related to 2-Chloro-3-(3,4-dimethylphenyl)-1-propene, have elucidated the molecular geometry, intermolecular interactions, and the impact of substituents on molecular orientation. Such insights are crucial for understanding the compound's reactivity and potential applications in synthesis and material science (Jasinski et al., 2007; Mohamed et al., 2017).
Mechanism of Action
Target of Action
Similar compounds have been used in suzuki–miyaura cross-coupling reactions , which suggests that this compound might also be used in such reactions. In these reactions, the compound would interact with a transition metal catalyst, such as palladium .
Mode of Action
In a Suzuki–Miyaura cross-coupling reaction, the compound would undergo oxidative addition with the palladium catalyst, forming a new Pd–C bond . This is followed by transmetalation, where an organoboron reagent is transferred from boron to palladium . The exact mode of action for 2-Chloro-3-(3,4-dimethylphenyl)-1-propene would depend on the specific reaction conditions and the other reactants involved.
Biochemical Pathways
In general, suzuki–miyaura cross-coupling reactions are used to form carbon-carbon bonds , which are fundamental in many biochemical pathways.
Result of Action
The result of the action of this compound would depend on the specific reaction it is used in. In a Suzuki–Miyaura cross-coupling reaction, the result would be the formation of a new carbon-carbon bond .
Properties
IUPAC Name |
4-(2-chloroprop-2-enyl)-1,2-dimethylbenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13Cl/c1-8-4-5-11(6-9(8)2)7-10(3)12/h4-6H,3,7H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKPBXTOQBPTHKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CC(=C)Cl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13Cl | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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